Cas no 887268-26-0 (4-Bromo-2-methyl-1-(trifluoromethoxy)benzene)
4-Bromo-2-methyl-1-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring a bromo substituent at the 4-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and trifluoromethoxy groups enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups. Its stability under various reaction conditions and compatibility with multiple synthetic pathways make it a preferred choice for researchers developing complex molecules. The compound’s well-defined reactivity profile ensures consistent performance in demanding synthetic processes.
887268-26-0 structure
Product Name:4-Bromo-2-methyl-1-(trifluoromethoxy)benzene
CAS No:887268-26-0
MF:C8H6BrF3O
MW:255.031852245331
MDL:MFCD04972695
CID:712961
PubChem ID:40427090
Update Time:2025-06-06
4-Bromo-2-methyl-1-(trifluoromethoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-methyl-1-(trifluoromethoxy)benzene
- 5-BROMO-2-(TRIFLUOROMETHOXY)TOLUENE
- 5-Bromo-2-Trifluoromethoxytoluene
- Benzene,4-bromo-2-methyl-1-(trifluoromethoxy)-
- 3-methyl-4-(trifluoromethoxy)bromobenzene
- 4-bromo-2-methyl(trifluoromethoxy)benzene
- FT-0710348
- EN300-246019
- PS-7415
- A848960
- SCHEMBL640891
- 887268-26-0
- DTXSID60654240
- 4-Bromo-2-methyl-1-trifluoromethoxy-benzene
- AM90149
- AKOS005257572
- 4-bromo-2-methyl-(trifluoromethoxy)benzene
- CL9291
- MFCD04972695
- DA-01516
-
- MDL: MFCD04972695
- Inchi: 1S/C8H6BrF3O/c1-5-4-6(9)2-3-7(5)13-8(10,11)12/h2-4H,1H3
- InChI Key: PRSOCFCWLQJWBU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C)C=1)OC(F)(F)F
Computed Properties
- Exact Mass: 253.95500
- Monoisotopic Mass: 253.955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2A^2
- XLogP3: 4.2
Experimental Properties
- PSA: 9.23000
- LogP: 3.65610
4-Bromo-2-methyl-1-(trifluoromethoxy)benzene Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-Bromo-2-methyl-1-(trifluoromethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088441-5g |
4-Bromo-2-methyl-1-(trifluoromethoxy)benzene |
887268-26-0 | 95% | 5g |
$235.33 | 2023-08-31 | |
| Alichem | A019088441-10g |
4-Bromo-2-methyl-1-(trifluoromethoxy)benzene |
887268-26-0 | 95% | 10g |
$414.81 | 2023-08-31 | |
| Alichem | A019088441-25g |
4-Bromo-2-methyl-1-(trifluoromethoxy)benzene |
887268-26-0 | 95% | 25g |
$839.45 | 2023-08-31 | |
| Chemenu | CM186146-5g |
4-Bromo-2-methyl-1-(trifluoromethoxy)benzene |
887268-26-0 | 95% | 5g |
$218 | 2021-06-16 | |
| Chemenu | CM186146-10g |
4-Bromo-2-methyl-1-(trifluoromethoxy)benzene |
887268-26-0 | 95% | 10g |
$392 | 2021-06-16 | |
| Chemenu | CM186146-25g |
4-Bromo-2-methyl-1-(trifluoromethoxy)benzene |
887268-26-0 | 95% | 25g |
$762 | 2021-06-16 | |
| Fluorochem | 035753-250mg |
5-Bromo-2-(trifluoromethoxy)toluene |
887268-26-0 | 95% | 250mg |
£27.00 | 2022-02-28 | |
| Fluorochem | 035753-1g |
5-Bromo-2-(trifluoromethoxy)toluene |
887268-26-0 | 95% | 1g |
£53.00 | 2022-02-28 | |
| Fluorochem | 035753-5g |
5-Bromo-2-(trifluoromethoxy)toluene |
887268-26-0 | 95% | 5g |
£151.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B136753-1g |
4-Bromo-2-methyl-1-(trifluoromethoxy)benzene |
887268-26-0 | 97% | 1g |
¥457.90 | 2023-09-04 |
4-Bromo-2-methyl-1-(trifluoromethoxy)benzene Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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